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Cat. No.: B15614779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of CCG-100602, a specific inhibitor of the Myocardin-Related Transcription Factor A

(MRTF-A) and Serum Response Factor (SRF) signaling pathway.[1][2][3] Accurate preparation

of this small molecule inhibitor is critical for ensuring reproducibility and reliability in both in vitro

and in vivo experimental settings. These guidelines are intended for researchers in areas such

as cancer biology, fibrosis, and cell signaling.

Introduction to CCG-100602
CCG-100602 is a potent and specific small molecule inhibitor of the MRTF-A/SRF

transcriptional pathway.[1][2] It functions by preventing the nuclear localization of MRTF-A,

thereby inhibiting the transcription of genes regulated by SRF.[1][3][4] This pathway is

implicated in various cellular processes, including cell proliferation, migration, and fibrosis. As a

second-generation analog of CCG-1423, CCG-100602 was developed to have improved

potency and reduced cytotoxicity.[5] Its inhibitory action on RhoA/C-mediated, SRF-driven

luciferase expression has been demonstrated with an IC50 value of 9.8 µM in PC-3 prostate

cancer cells.[4][6][7][8]
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Accurate preparation of a stock solution begins with a clear understanding of the compound's

physical and chemical properties.

Property Value

Molecular Weight 478.82 g/mol [1][2][6][7]

Chemical Formula C₂₁H₁₇ClF₆N₂O₂[1][4][7]

CAS Number 1207113-88-9[1][7]

Appearance White to off-white solid[1]

Purity >99%

CCG-100602 is sparingly soluble in aqueous solutions but exhibits good solubility in organic

solvents. It is crucial to use high-purity, anhydrous solvents to ensure the stability and activity of

the compound.

Solvent Solubility Notes

DMSO ≥ 96 mg/mL (≥ 200.49 mM)[2]

Recommended for primary

stock solutions. Use freshly

opened, anhydrous DMSO as

it is hygroscopic.[1][2]

Sonication may be required to

fully dissolve the compound.[6]

DMF 20 mg/mL[8]
An alternative solvent for stock

solutions.

Ethanol 48 mg/mL[2]
Can be used, but solubility is

lower than in DMSO.

Water Insoluble[2] Not a suitable solvent.
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This protocol describes the preparation of a 10 mM stock solution of CCG-100602, a common

concentration for laboratory use.

Materials:

CCG-100602 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes

Vortex mixer

Optional: Sonicator

Procedure:

Calculate the required mass of CCG-100602:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 478.82 g/mol x 1000 mg/g = 4.7882 mg

Weigh the CCG-100602:

Carefully weigh out 4.79 mg of CCG-100602 powder and transfer it to a sterile conical

tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the CCG-100602 powder.

Dissolve the compound:

Vortex the solution thoroughly for several minutes until the powder is completely dissolved.
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If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2] Protect from light.[1]

Preparation of Working Solutions for In Vitro
Experiments
For cell-based assays, the final concentration of DMSO should generally not exceed 0.1% to

avoid solvent-induced cytotoxicity.[6]

Procedure:

Thaw a single aliquot of the 10 mM CCG-100602 stock solution at room temperature.

Dilute the stock solution in cell culture medium to the desired final concentration. For

example, to prepare 1 mL of a 10 µM working solution:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

Apply the working solution to your cells immediately. It is recommended to prepare working

solutions fresh for each experiment.

Typical in vitro working concentrations for CCG-100602 range from 3 µM to 40 µM.[1][3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of CCG-100602 and the general

workflow for its use in experiments.
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Caption: CCG-100602 inhibits the nuclear translocation of MRTF-A.
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Caption: General workflow for preparing and using CCG-100602.
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In Vivo Applications
For animal studies, CCG-100602 has been administered to spontaneously hypertensive rats at

a dosage of 7.5 mg/kg/day via osmotic minipumps for two weeks.[1] The formulation for in vivo

use may require specific vehicles such as a suspension in carboxymethylcellulose sodium

(CMC-Na).[2] It is recommended to prepare these formulations fresh on the day of use.

Safety and Handling
CCG-100602 is for research use only and is not for human or veterinary use.[7] Standard

laboratory safety precautions should be followed when handling this compound. This includes

wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and

safety glasses. Handle in a well-ventilated area. In case of contact with skin or eyes, rinse

immediately with plenty of water. Consult the Safety Data Sheet (SDS) for more detailed

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15614779#preparing-a-stock-solution-of-ccg-100602-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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